Cas no 1422284-90-9 (N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide)

• Product Name: N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
• CAS No: 1422284-90-9
• MF: C₁₈H₁₆ClN₃O₃
• MW: 357.790943145752
• CID: 5403548
• PubChem ID: 71552169
• Update Time: 2025-05-22

N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-methoxyphenyl)-3,4-dihydro-3-methyl-4-oxo-1-phthalazineacetamide
• N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide

• Inchi： 1S/C18H16ClN3O3/c1-22-18(24)13-6-4-3-5-12(13)15(21-22)10-17(23)20-11-7-8-14(19)16(9-11)25-2/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key： QPMLJENOPRBTQL-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(Cl)C(OC)=C2)=O)C2=C(C=CC=C2)C(=O)N(C)N=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide

N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 1422284-90-9): A Comprehensive Overview

N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 1422284-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its phthalazine core and acetamide moiety make it particularly valuable for drug discovery and development.

The compound's structure features a 4-chloro-3-methoxyphenyl group attached to a 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl unit via an acetamide linker. This combination of functional groups contributes to its potential interactions with biological targets, particularly in enzyme inhibition and receptor modulation. Researchers are exploring its applications in areas such as kinase inhibition and cancer therapeutics, which are currently hot topics in medicinal chemistry.

One of the most searched questions in scientific databases is: "What are the applications of phthalazine derivatives in medicine?" This compound provides a partial answer, as its dihydrophthalazin-1-yl component is known to exhibit promising pharmacological properties. Recent studies suggest that similar structures show activity against various disease targets, making N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide a compound of interest for further investigation.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations. The 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl moiety is typically constructed first, followed by the introduction of the acetamide side chain and subsequent coupling with the 4-chloro-3-methoxyphenyl group. These synthetic routes are frequently searched by organic chemists looking for heterocyclic compound synthesis methods.

In terms of physical properties, N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide typically appears as a solid at room temperature. Its solubility profile, which is crucial for biological applications, depends on the solvent system used. Researchers often investigate its solubility in DMSO and aqueous buffers, as these are common solvents for biological assays.

The compound's stability under various conditions is another area of interest. Many researchers search for information about "phthalazine derivative stability" or "storage conditions for acetamide compounds". Proper handling typically involves protection from light and moisture, with recommended storage at controlled temperatures to maintain its integrity over time.

Analytical characterization of CAS No. 1422284-90-9 generally includes techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and confirm its structural identity, which are critical for research applications. The chloro-methoxyphenyl and methyl-dihydrophthalazinone groups produce distinctive spectral signatures that aid in identification.

In the context of drug discovery, this compound represents an interesting scaffold for structure-activity relationship (SAR) studies. Medicinal chemists frequently modify such structures to explore how changes affect biological activity. The presence of both hydrogen bond acceptors and hydrophobic regions in the molecule makes it particularly versatile for interaction with biological targets.

Recent trends in pharmaceutical research show growing interest in targeted therapies and small molecule inhibitors, areas where compounds like N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide may find application. The compound's potential as a protein kinase inhibitor is especially noteworthy, given the importance of kinases in cellular signaling pathways.

From a commercial perspective, the availability of CAS 1422284-90-9 from chemical suppliers has increased in recent years, reflecting its growing importance in research. Scientists often search for "where to buy phthalazine derivatives" or "suppliers of specialized acetamides", indicating the practical demand for such compounds in the scientific community.

Quality control aspects are crucial when working with this compound. Researchers typically look for HPLC purity certificates and analytical data sheets when procuring N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide. The compound's purity directly impacts research outcomes, particularly in biological screening assays.

In conclusion, N-(4-chloro-3-methoxyphenyl)-2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetamide (CAS No. 1422284-90-9) represents an important building block in medicinal chemistry with potential applications in drug discovery. Its unique combination of aromatic, heterocyclic, and amide functionalities makes it a versatile intermediate for the development of novel bioactive compounds. As research into targeted small molecule therapies continues to expand, compounds like this will likely play an increasingly important role in pharmaceutical development.